Cas no 1694151-53-5 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid
• CAS No: 1694151-53-5
• MF: C₂₄H₁₇F₄NO₄
• MW: 459.389700651169
• CID: 5856094
• PubChem ID: 103848577
• Update Time: 2024-01-12

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1694151-53-5
• EN300-6491643
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C24H17F4NO4/c25-20-10-9-13(11-19(20)24(26,27)28)21(22(30)31)29-23(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18,21H,12H2,(H,29,32)(H,30,31)
• InChI Key： PADHQLXORONCHV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.10937067g/mol
• Monoisotopic Mass: 459.10937067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes